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Compound of Interest

Compound Name: 5-Chlorovaleryl chloride

Cat. No.: B075745

As a reactive acyl chloride, 5-Chlorovaleryl chloride (CAS No. 1575-61-7) demands rigorous
safety protocols to mitigate risks in a laboratory setting. This guide provides drug development
professionals, researchers, and scientists with essential, field-tested information for its safe
handling, from initial preparation to final disposal. The causality behind each procedural step is
explained to foster a deep understanding of the necessary precautions.

Understanding the Inherent Risks

5-Chlorovaleryl chloride is a corrosive and moisture-sensitive liquid.[1][2] Its primary hazards
stem from its reactivity, particularly with water, and its corrosive nature, which can cause severe
burns to the skin, eyes, and respiratory tract.[1]

Key Hazards:
e Corrosive: Causes severe skin and eye burns upon contact.[1][3]
e Lachrymator: Vapors are irritating to the eyes and can cause tearing.[1]

e Moisture Sensitive: Reacts with water, including humidity in the air, to produce corrosive
hydrogen chloride (HCI) gas.[4] This reaction is exothermic and can lead to pressure buildup
in sealed containers.

 Inhalation Hazard: Inhalation of vapors can cause severe irritation and chemical burns to the
respiratory tract, potentially leading to delayed lung edema.[1][5]
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o Combustible: It is a combustible liquid and should be kept away from heat, sparks, and open
flames.[1][6]

Property Value Source
CAS Number 1575-61-7 [1]
Molecular Formula C5H8CI20 [2]
Appearance Clear, slightly yellow liquid [1]
Boiling Point Not available [2]
Flash Point 90 °C (194 °F) [1]
Specific Gravity 1.200 g/cm3 [2]

Reacts with water, strong
Reactivity bases, alcohols, and oxidizing
agents.[1][2]

Personal Protective Equipment (PPE): Your First Line of
Defense

A multi-layered approach to PPE is critical when handling 5-Chlorovaleryl chloride. The
selection of appropriate PPE is governed by the potential for exposure and the specific tasks
being performed.[5][7]

o Eye and Face Protection:

o Rationale: To protect against splashes and the corrosive nature of the chemical, which can
cause severe eye damage.[5]

o Required: Chemical splash goggles are mandatory. For tasks with a higher risk of
splashing, a full-face shield should be worn in addition to goggles.[5][8] All eye and face
protection should meet ANSI Z87.1 standards.[9]

e Hand Protection:
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o Rationale: To prevent skin contact, which can result in severe burns.[5] The choice of
glove material is crucial due to the chemical's reactivity.

o Required: Chemical-resistant gloves are essential. Nitrile or neoprene gloves provide
adequate protection against minor splashes.[8][10] For prolonged contact or immersion,
heavier-duty gloves should be considered. Always inspect gloves for any signs of

degradation or perforation before use.

e Body Protection:
o Rationale: To shield the skin from accidental spills and splashes.

o Required: A chemical-resistant lab coat is the minimum requirement. For larger quantities
or procedures with a higher risk of splashing, a chemical-resistant apron or coveralls
should be worn over the lab coat.[5][8]

» Respiratory Protection:

o Rationale: To prevent inhalation of corrosive vapors that can damage the respiratory tract.

[5]

o Required: All work with 5-Chlorovaleryl chloride must be conducted in a certified
chemical fume hood to minimize vapor inhalation.[10][11] If there is a potential for
exposure above permissible limits, a NIOSH-approved respirator with an appropriate
cartridge for acid gases should be used.[7]

Operational Plan: A Step-by-Step Guide to Safe Handling

A systematic approach to handling 5-Chlorovaleryl chloride is essential to ensure safety at

every stage.
1. Preparation:

» Designate a Work Area: All work with 5-Chlorovaleryl chloride should be performed in a
designated area within a chemical fume hood.[10]

o Assemble all Materials: Before starting, ensure all necessary equipment, reagents, and
waste containers are within the fume hood to minimize movement and the risk of spills.
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Emergency Equipment Check: Verify that a safety shower and eyewash station are readily
accessible and in good working order.[2] Ensure a spill kit appropriate for corrosive and
water-reactive materials is available.

. Handling and Use:

Inert Atmosphere: Due to its moisture sensitivity, handle 5-Chlorovaleryl chloride under an
inert atmosphere (e.g., nitrogen or argon) whenever possible, especially for reactions
sensitive to moisture.[11][12]

Dispensing: Use glass or compatible plastic syringes or cannulas for transferring the liquid to
minimize exposure to air.

Avoid Incompatibilities: Keep the chemical away from water, alcohols, strong bases, and
oxidizing agents to prevent violent reactions.[1][2]

Temperature Control: Store in a cool, dry, well-ventilated area away from heat sources.[2][6]

. Workflow Diagram:
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Caption: Workflow for handling 5-Chlorovaleryl chloride.

Emergency Procedures: Plan for the Unexpected

In the event of an emergency, a swift and informed response is crucial.

e Spill Response:
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o Evacuate and Alert: Immediately alert others in the vicinity and evacuate the area if
necessary.[13][14]

o Containment: For small spills, contain the spill using an inert absorbent material like
vermiculite or sand.[1][2] Do not use water or combustible materials.[14]

o Neutralization: For acid spills, cautiously neutralize with a weak base such as sodium
bicarbonate or soda ash.[1][3]

o Cleanup: Wearing appropriate PPE, carefully scoop the absorbed and neutralized material
into a designated, labeled hazardous waste container.[1][6]

o Decontamination: Decontaminate the spill area with a suitable solvent and then wash with
soap and water.[1]

o First Aid:

o Skin Contact: Immediately flush the affected area with copious amounts of water for at
least 15 minutes while removing contaminated clothing.[2] Seek immediate medical
attention.[2]

o Eye Contact: Immediately flush eyes with plenty of water for at least 15 minutes, holding
the eyelids open.[2] Seek immediate medical attention.[2]

o Inhalation: Move the individual to fresh air. If breathing is difficult, provide oxygen.[2] Seek
immediate medical attention.[2]

o Ingestion: Do NOT induce vomiting.[2] If the person is conscious, rinse their mouth with
water and give them 2-4 cupfuls of water or milk.[2] Seek immediate medical attention.[2]

Disposal Plan: Responsible Waste Management

Proper disposal of 5-Chlorovaleryl chloride and associated waste is a critical component of
laboratory safety and environmental responsibility.

e Quenching Excess Reagent: Unused or excess 5-Chlorovaleryl chloride should be slowly
and carefully added to a stirred, cooled solution of a weak base, such as sodium
bicarbonate, to neutralize it. This process should be performed in a fume hood.
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o Waste Collection: All waste materials, including quenched reagent, contaminated
absorbents, and disposable PPE, must be collected in a clearly labeled, sealed, and
compatible hazardous waste container.[6]

o Regulatory Compliance: All chemical waste must be disposed of in accordance with local,
state, and federal regulations.[2] Consult your institution's Environmental Health and Safety
(EHS) department for specific guidelines and to arrange for hazardous waste pickup.

By adhering to these comprehensive guidelines, researchers can significantly mitigate the risks
associated with handling 5-Chlorovaleryl chloride, ensuring a safer laboratory environment
for all.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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